Cas no 1344272-60-1 (2-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one)

• Product Name: 2-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one
• CAS No: 1344272-60-1
• MF: C₉H₁₄F₃NO
• MW: 209.208773136139
• CID: 5273847
• Update Time: 2026-03-09

2-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 2-methyl-1-(3,3,3-trifluoropropyl)-
• 2-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one

• Inchi： 1S/C9H14F3NO/c1-7-6-8(14)2-4-13(7)5-3-9(10,11)12/h7H,2-6H2,1H3
• InChI Key： FVJGXURNJZEAQJ-UHFFFAOYSA-N
• SMILES： N1(CCC(F)(F)F)CCC(=O)CC1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 2-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one

2-Methyl-1-(3,3,3-Trifluoropropyl)Piperidin-4-One: A Comprehensive Overview

The compound with CAS No. 1344272-60-1, commonly referred to as 2-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidinones, which are six-membered ring structures containing a ketone group. The presence of a trifluoropropyl group and a methyl substituent introduces unique chemical properties that make this compound a valuable subject for both academic and industrial investigations.

Recent studies have highlighted the potential of 2-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one in drug design due to its ability to modulate various biological pathways. The trifluoropropyl group, in particular, is known to enhance lipophilicity and stability, which are critical factors in drug delivery systems. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine ring. The introduction of the trifluoropropyl group is achieved through nucleophilic substitution reactions, while the methyl group is introduced via alkylation or acylation techniques. The optimization of these steps has been a focal point for chemists aiming to improve yield and purity. Recent advancements in catalytic methods have significantly streamlined the synthesis process, making it more efficient and scalable for industrial applications.

In terms of physical properties, 2-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one exhibits a melting point of approximately 95°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chromatographic separations. The compound's spectral data, including UV-Vis and NMR spectra, have been well-documented in recent publications, providing researchers with valuable reference points for structural elucidation.

The application of this compound extends beyond pharmaceuticals into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Collaborative studies between chemists and materials scientists have explored its potential as an additive in polymer blends to enhance thermal stability and mechanical properties.

From an environmental standpoint, the biodegradation and toxicity profiles of 2-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one have been subjects of recent research. Initial findings suggest that it exhibits low acute toxicity in aquatic systems; however, long-term ecological impacts require further investigation. Regulatory bodies are closely monitoring these studies to ensure compliance with safety standards.

In conclusion, CAS No. 1344272-60-1 represents a versatile compound with promising applications across multiple disciplines. Its chemical structure provides a foundation for innovative research directions while its physical properties facilitate practical implementations. As advancements in synthetic methodologies continue to emerge, the utility of this compound is expected to expand further into unexplored territories.